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Compound of Interest

Compound Name:
2-(Methoxymethyl)morpholine

hydrochloride

Cat. No.: B178433 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of a viable synthetic route for the

preparation of racemic 2-(Methoxymethyl)morpholine, a valuable building block in medicinal

chemistry and drug discovery. The synthesis involves the nucleophilic addition of an amine to

an epoxide followed by an intramolecular cyclization. This document outlines the detailed

experimental protocol, presents relevant quantitative data in a structured format, and includes a

visual representation of the synthetic pathway.

Synthetic Pathway Overview
The synthesis of racemic 2-(Methoxymethyl)morpholine can be achieved through the reaction

of racemic 2-(methoxymethyl)oxirane (also known as racemic methyl glycidyl ether) with an

amino alcohol, such as 2-aminoethanol, or a protected version thereof. A common and effective

method involves the use of a surrogate for 2-aminoethanol, such as 2-aminoethanesulfonic

acid (taurine), in the presence of a strong base. The reaction proceeds via an initial nucleophilic

attack of the amine on the epoxide, followed by an in-situ intramolecular cyclization to form the

morpholine ring.
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This protocol is adapted from a known procedure for the synthesis of the chiral analogue and is

modified for the preparation of the racemic compound.[1]

Reaction Scheme:

Racemic 2-(Methoxymethyl)oxirane
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A schematic of the synthesis of racemic 2-(Methoxymethyl)morpholine.

Materials:
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Reagent CAS Number Molecular Formula
Molar Mass ( g/mol
)

Racemic 2-

(Methoxymethyl)oxira

ne

36554-46-6 C4H8O2 88.11

2-

Aminoethanesulfonic

acid (Taurine)

107-35-7 C2H7NO3S 125.15

Sodium Hydroxide

(NaOH)
1310-73-2 NaOH 40.00

Methanol (MeOH) 67-56-1 CH4O 32.04

Ethyl Acetate (EtOAc) 141-78-6 C4H8O2 88.11

Anhydrous Sodium

Sulfate (Na2SO4)
7757-82-6 Na2SO4 142.04

Water (H2O) 7732-18-5 H2O 18.02

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, dissolve 2-aminoethanesulfonic acid (5.0 equivalents) in a 40% aqueous sodium

hydroxide solution.

Addition of Epoxide: To this solution, add a solution of racemic 2-(methoxymethyl)oxirane

(1.0 equivalent) in methanol dropwise at 50°C.

Reaction: Stir the reaction mixture vigorously at 50°C for 1.5 hours.

Addition of Base: Add an additional portion of 40% aqueous sodium hydroxide solution and

continue stirring at 50°C for 20 hours.

Work-up: Cool the reaction mixture to room temperature and dilute with water.

Extraction: Extract the aqueous layer with ethyl acetate (3 x volumes).
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Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate,

filter, and concentrate under reduced pressure to obtain the crude product.

Purification: Purify the crude product by flash column chromatography on silica gel using an

appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield pure racemic

2-(Methoxymethyl)morpholine.

Quantitative Data Summary
The following table summarizes typical quantitative data for this synthesis, based on analogous

procedures.[1] Actual results may vary depending on the specific reaction scale and conditions.

Parameter Value

Reactants

Racemic 2-(Methoxymethyl)oxirane 1.0 eq

2-Aminoethanesulfonic acid 5.0 eq

40% aq. NaOH (initial) ~1 volume relative to methanol

Methanol ~10 volumes relative to epoxide

40% aq. NaOH (additional) ~1.7 volumes relative to initial NaOH

Reaction Conditions

Temperature 50°C

Reaction Time 21.5 hours total

Work-up & Purification

Extraction Solvent Ethyl Acetate

Purification Method Flash Column Chromatography

Yield

Expected Yield 10-20% (based on chiral synthesis)

Logical Workflow of the Synthesis
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The following diagram illustrates the logical steps involved in the synthesis and purification of

racemic 2-(Methoxymethyl)morpholine.

Preparation of Reagents
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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